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Compound of Interest

Compound Name: 4-Nitrophenylacetic acid

Cat. No.: B359581 Get Quote

Technical Support Center: 4-Nitrophenylacetic
Acid
This technical support center provides guidance on the safe handling, storage, and use of 4-
Nitrophenylacetic acid in a laboratory setting. The information is intended for researchers,

scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)
Q1: What is 4-Nitrophenylacetic acid and what are its common applications?

4-Nitrophenylacetic acid is a crystalline powder, appearing as a beige to yellow solid.[1][2] It

belongs to the class of phenylacetic acids, with a nitro group substituted at the para-position of

the phenyl ring.[1] It is a crucial intermediate in the synthesis of various organic compounds,

including pharmaceuticals (such as penicillin precursors), dyestuffs, and local anesthetics.[1][3]

It is also used in the synthesis of angiogenesis inhibitors and amino-substituted squaraine

dyes.[1]

Q2: What are the primary hazards associated with 4-Nitrophenylacetic acid?

4-Nitrophenylacetic acid is considered a hazardous substance.[2][4] The primary hazards

include:

Skin and eye irritation: It can cause skin irritation and serious eye irritation.[5][6]
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Respiratory irritation: Inhalation of dust may cause respiratory irritation.[5][6]

Harmful if swallowed: Accidental ingestion may be harmful.[4]

Methemoglobinemia: The substance or its metabolites may interfere with oxygen uptake by

binding to hemoglobin.[4]

Q3: What personal protective equipment (PPE) should I wear when handling 4-
Nitrophenylacetic acid?

To ensure personal safety, the following PPE is recommended:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear appropriate chemical-resistant gloves.

Respiratory Protection: Use a dust mask (e.g., N95 type) or work in a well-ventilated area,

such as a fume hood, to avoid inhaling dust.

Body Protection: Wear a lab coat and appropriate protective clothing to prevent skin

exposure.

Q4: How should I properly store 4-Nitrophenylacetic acid?

Store 4-Nitrophenylacetic acid in a tightly closed container in a cool, dry, and well-ventilated

area.[3] Keep it away from incompatible materials such as strong oxidizing agents and strong

bases.[5][6]

Troubleshooting Guide
This guide addresses common issues that may arise during experiments involving 4-
Nitrophenylacetic acid.
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Problem Possible Cause Troubleshooting Steps

Difficulty Dissolving

The chosen solvent has low

solubility for 4-

Nitrophenylacetic acid.

4-Nitrophenylacetic acid has

varying solubility in different

solvents. It is soluble in

alcohol, ether, and benzene,

but does not mix well with

water.[2] A study has shown its

solubility (in mole fraction) to

be highest in DMF, followed by

methanol, DMA, ethanol, and

other common lab solvents.[4]

Consider using one of these

more effective solvents.

Reaction Mixture Darkens

Significantly

Decomposition may be

occurring due to overheating

or the presence of

incompatibilities.

Avoid excessive heating, as

this can lead to decomposition

and the release of toxic fumes,

including nitrogen oxides.[1]

Ensure the reaction is free

from incompatible materials

like strong oxidizing agents or

bases.[5][6]

Low Product Yield

Incomplete reaction, product

loss during workup, or side

reactions.

Ensure the reaction goes to

completion by monitoring with

appropriate techniques (e.g.,

TLC). During workup, be

aware that the product's

solubility in the aqueous layer

could lead to loss. Check all

phases and filtration media for

your product.

Unexpected Side Products Reaction with incompatible

substances or instability under

reaction conditions.

4-Nitrophenylacetic acid is

incompatible with strong

oxidizing agents and strong

bases.[5][6] The presence of

these can lead to unwanted
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side reactions. Ensure all

reagents and solvents are pure

and compatible.

Product Purity is Low After

Synthesis

Incomplete reaction or co-

precipitation of impurities.

Recrystallization is an effective

method for purifying 4-

Nitrophenylacetic acid. A

common procedure is to

crystallize the acid from an

ethanol/water (1:1) mixture.[1]

Quantitative Data
The following table summarizes key quantitative data for 4-Nitrophenylacetic acid.

Property Value Source

Molecular Formula C₈H₇NO₄ [1]

Molecular Weight 181.15 g/mol [7]

Melting Point 150-155 °C [1]

pKa 3.85 (at 25 °C)

Appearance
Beige to yellow crystalline

powder
[1]

Solubility in Water Slightly soluble [2]

Experimental Protocols
Protocol 1: Hydrolysis of p-Nitrobenzyl Cyanide to 4-Nitrophenylacetic Acid

This protocol describes a common laboratory synthesis of 4-Nitrophenylacetic acid.

Materials:

p-Nitrobenzyl cyanide
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Concentrated sulfuric acid

Water

Procedure:

In a round-bottomed flask, add 100 g of p-nitrobenzyl cyanide.

Prepare a solution of 300 cc of concentrated sulfuric acid in 280 cc of water.

Add two-thirds of the acid solution to the p-nitrobenzyl cyanide and shake until the solid is

wetted.

Use the remaining acid to wash any solid from the flask walls into the liquid.

Attach a reflux condenser and heat the mixture to boiling for 15 minutes. Protect the flask

from direct, intense heat to prevent decomposition.

After boiling, dilute the dark reaction mixture with an equal volume of cold water and cool to

0°C or below.

Filter the precipitate and wash it several times with ice water.

Dissolve the precipitate in 1600 cc of boiling water.

Filter the hot solution rapidly. If any solid separates on the filter, redissolve it in a minimum

amount of boiling water and add it to the main solution.

Allow the filtrate to cool, which will cause pale yellow needles of 4-Nitrophenylacetic acid to

crystallize.

Collect the crystals by filtration. The expected yield is 92-95%.

Visualizations
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General Experimental Workflow for using 4-Nitrophenylacetic Acid

Preparation
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Caption: A generalized workflow for a typical organic synthesis experiment involving 4-
Nitrophenylacetic acid.

Safe Handling and Emergency Response for 4-Nitrophenylacetic Acid

Safe Handling

Emergency Procedures

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Eye Contact:
Rinse with water for 15 mins

Skin Contact:
Wash with soap and water

Inhalation:
Move to fresh air

Ingestion:
Seek immediate medical attention

Use in a Well-Ventilated Area
(Fume Hood) Avoid Inhalation of Dust Prevent Contact with Skin and Eyes

Click to download full resolution via product page

Caption: Key safety precautions and first aid measures for 4-Nitrophenylacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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